Cas no 84332-06-9 (4-methoxy-2-(methylsulfanyl)pyrimidine-5-carboxylic acid)

4-Methoxy-2-(methylsulfanyl)pyrimidine-5-carboxylic acid is a pyrimidine derivative with significant utility in pharmaceutical and agrochemical synthesis. Its structural features, including the methoxy and methylsulfanyl substituents, enhance reactivity and selectivity in nucleophilic and electrophilic substitution reactions. The carboxylic acid moiety provides a versatile functional group for further derivatization, enabling the formation of amides, esters, and other intermediates. This compound is particularly valuable in the development of heterocyclic compounds, serving as a key building block for active ingredients in medicinal chemistry. Its stability under standard conditions and compatibility with common synthetic methodologies make it a reliable choice for research and industrial applications.
4-methoxy-2-(methylsulfanyl)pyrimidine-5-carboxylic acid structure
84332-06-9 structure
Product Name:4-methoxy-2-(methylsulfanyl)pyrimidine-5-carboxylic acid
CAS No:84332-06-9
MF:C7H8N2O3S
MW:200.215020179749
MDL:MFCD02671593
CID:1026765
PubChem ID:12829003
Update Time:2025-05-28

4-methoxy-2-(methylsulfanyl)pyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 4-Methoxy-2-(methylthio)-5-pyrimidinecarboxylic acid
    • 4-Methoxy-2-(methylthio)pyrimidine-5-carboxylic acid
    • 4-methoxy-2-methylsulfanylpyrimidine-5-carboxylic acid
    • 4-Methoxy-2-(methylsulfanyl)-5-pyrimidinecarboxylic acid
    • RD-46
    • 4-methoxy-2-(methylsulfanyl)pyrimidine-5-carboxylic acid
    • 4-Methoxy-2-(methylthio)-5-pyrimidinecarboxylic acid (ACI)
    • DTXSID10510928
    • 84332-06-9
    • SB60633
    • BS-44289
    • SXNHLOFNZOTILK-UHFFFAOYSA-N
    • SCHEMBL3444671
    • DB-076024
    • CS-0112787
    • 4-Methoxy-2-(methylthio)-5-pyrimidinecarboxylicacid
    • D97480
    • F2147-8630
    • MFCD02671593
    • 5-Pyrimidinecarboxylic acid 4-methoxy-2-(methylthio)
    • AKOS015966634
    • MDL： MFCD02671593
    • Inchi： 1S/C7H8N2O3S/c1-12-5-4(6(10)11)3-8-7(9-5)13-2/h3H,1-2H3,(H,10,11)
    • InChI Key： SXNHLOFNZOTILK-UHFFFAOYSA-N
    • SMILES： O=C(C1C(OC)=NC(SC)=NC=1)O

Computed Properties

  • Exact Mass: 200.02600
  • Monoisotopic Mass: 200.02556330g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 191
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 97.6Ų

Experimental Properties

  • PSA: 97.61000
  • LogP: 0.90530

4-methoxy-2-(methylsulfanyl)pyrimidine-5-carboxylic acid Customs Data

  • HS CODE：2933599090
  • Customs Data：

    China Customs Code:

    2933599090

    Overview:

    2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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4-methoxy-2-(methylsulfanyl)pyrimidine-5-carboxylic acid Production Method

Production Method 1

5909-24-0 5909-24-0
84332-06-9 84332-06-9
Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Water ;  rt; 3 h, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ;  pH 2 - 3, rt
Reference
Synthesis, fungicidal activity and molecular docking study of N-[2-((substituted phenyl) amino)pyridin-3-yl]pyrimidine-4-carboxamides
Shi, Yanhua; et al, Youji Huaxue, 2020, 40(7), 1948-1954

Production Method 2

5909-24-0 5909-24-0
84332-06-9 84332-06-9
Reaction Conditions
1.1 Reagents: Sodium hydroxide ;  3 h, rt
Reference
Pyrido[2,3-d]pyrimidin-5-ones: A novel class of antiinflammatory macrophage colony-stimulating factor-1 receptor inhibitors
Huang, Hui; et al, Journal of Medicinal Chemistry, 2009, 52(4), 1081-1099

Production Method 3

53554-29-3 53554-29-3
84332-06-9 84332-06-9
Reaction Conditions
1.1 Reagents: Phosphorus oxychloride
2.1 Reagents: Sodium hydroxide Solvents: Water ;  rt; 3 h, rt
2.2 Reagents: Hydrochloric acid Solvents: Water ;  pH 2 - 3, rt
Reference
Synthesis, fungicidal activity and molecular docking study of N-[2-((substituted phenyl) amino)pyridin-3-yl]pyrimidine-4-carboxamides
Shi, Yanhua; et al, Youji Huaxue, 2020, 40(7), 1948-1954

Production Method 4

87-13-8 87-13-8
2986-19-8 2986-19-8
84332-06-9 84332-06-9
Reaction Conditions
1.1 Solvents: Ethanol ;  rt
2.1 Reagents: Phosphorus oxychloride
3.1 Reagents: Sodium hydroxide Solvents: Water ;  rt; 3 h, rt
3.2 Reagents: Hydrochloric acid Solvents: Water ;  pH 2 - 3, rt
Reference
Synthesis, fungicidal activity and molecular docking study of N-[2-((substituted phenyl) amino)pyridin-3-yl]pyrimidine-4-carboxamides
Shi, Yanhua; et al, Youji Huaxue, 2020, 40(7), 1948-1954

4-methoxy-2-(methylsulfanyl)pyrimidine-5-carboxylic acid Raw materials

4-methoxy-2-(methylsulfanyl)pyrimidine-5-carboxylic acid Preparation Products

4-methoxy-2-(methylsulfanyl)pyrimidine-5-carboxylic acid Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:84332-06-9)4-methoxy-2-(methylsulfanyl)pyrimidine-5-carboxylic acid
Order Number:A1054425
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 17:40
Price ($):301.0
Email:sales@amadischem.com

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84332-06-9 (4-methoxy-2-(methylsulfanyl)pyrimidine-5-carboxylic acid) Related Products

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Amadis Chemical Company Limited
(CAS:84332-06-9)4-methoxy-2-(methylsulfanyl)pyrimidine-5-carboxylic acid
A1054425
Purity:99%
Quantity:5g
Price ($):301.0
Email